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Compound of Interest

Compound Name:
3-Chloro-4-

(trifluoromethoxy)benzaldehyde

Cat. No.: B031543 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed breakdown of the molecular weight calculation for the

chemical compound 3-Chloro-4-(trifluoromethoxy)benzaldehyde. The information is

presented to serve as a precise reference for research and development applications.

Compound Identification
The compound in question is 3-Chloro-4-(trifluoromethoxy)benzaldehyde. Based on its

nomenclature, the molecular structure consists of a benzaldehyde core substituted with a

chlorine atom at the 3-position and a trifluoromethoxy group (-OCF₃) at the 4-position.

Chemical Name: 3-Chloro-4-(trifluoromethoxy)benzaldehyde

Molecular Formula: C₈H₄ClF₃O₂

Elemental Composition and Atomic Weights
The calculation of the molecular weight is derived from the sum of the atomic weights of its

constituent elements. The standard atomic weights for each element are sourced from the

International Union of Pure and Applied Chemistry (IUPAC).
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Element Symbol Count
Standard
Atomic Weight
( g/mol )

Total Weight (
g/mol )

Carbon C 8 12.011[1][2][3] 96.088

Hydrogen H 4 1.008[4][5][6] 4.032

Chlorine Cl 1 35.453[7][8] 35.453

Fluorine F 3 18.998[9][10][11] 56.994

Oxygen O 2
15.999[12][13]

[14]
31.998

Molecular Weight Calculation
The molecular weight (MW) is the sum of the total weights of each element in the molecular

formula.

MW = (C × 8) + (H × 4) + (Cl × 1) + (F × 3) + (O × 2)

MW = (12.011 g/mol × 8) + (1.008 g/mol × 4) + (35.453 g/mol × 1) + (18.998 g/mol × 3) +

(15.999 g/mol × 2)

MW = 96.088 g/mol + 4.032 g/mol + 35.453 g/mol + 56.994 g/mol + 31.998 g/mol

MW = 224.565 g/mol

This value is consistent with commercially available data for this compound, often cited as

224.57 g/mol .

Visualization of Molecular Weight Calculation
The following diagram illustrates the logical workflow for determining the molecular weight of 3-
Chloro-4-(trifluoromethoxy)benzaldehyde from its elemental components.
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Caption: Calculation workflow for the molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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